2-methoxy-5-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound 2-methoxy-5-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide is a complex organic molecule that likely exhibits interesting chemical and physical properties due to its structural features. Although the specific compound is not directly mentioned in the provided papers, the related structures and synthetic methods discussed can offer insights into its potential synthesis and properties.
Synthesis Analysis
The synthesis of related compounds involves the use of menthyl 2-methoxy-1-naphthalenesulfinate to produce diastereomerically pure sulfoxides, which are then used to create tetrahydroisoquinoline derivatives . This suggests that the synthesis of the compound may also involve similar strategies, such as the use of sulfoxide intermediates and subsequent reactions to introduce the tetrahydroquinoline moiety.
Molecular Structure Analysis
The molecular structure of related compounds has
Scientific Research Applications
Applications in Cancer Research and Treatment
Several studies explore the potential of compounds structurally related to 2-methoxy-5-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide in cancer research and treatment. For instance, compounds with benzenesulfonamide moieties have been synthesized and characterized for their applications in photodynamic therapy (PDT) for cancer treatment. These compounds, due to their good fluorescence properties and high singlet oxygen quantum yield, are considered potential Type II photosensitizers in PDT, highlighting their importance in developing new cancer therapies (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial and Antitubercular Activities
Compounds similar to the one have been evaluated for their antimicrobial efficacy. For example, novel tetrahydroquinoline derivatives bearing the biologically active sulfonamide moiety have demonstrated significant in vitro antitumor activity, with certain compounds outperforming established drugs like Doxorubicin in efficacy, thus indicating their potential as new antitumor agents (Alqasoumi, Al-Taweel, Alafeefy, Ghorab, & Noaman, 2010). Another study focused on the synthesis and characterization of quinoline-based compounds, showing significant antibacterial, antifungal, and antitubercular activities, highlighting the versatility of these compounds in combating various pathogens (Iosr Journals, Vora, & Vora, 2012).
Chemical Synthesis and Characterization
Research into compounds with similar structural features includes the development of novel synthetic routes and characterization techniques. For instance, practical syntheses of tetrahydroisoquinoline derivatives containing benzenesulfonamide moieties have been explored, leading to potent and selective agonists for biological receptors, which could pave the way for new drug development (Parmee et al., 2000).
properties
IUPAC Name |
2-methoxy-5-methyl-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O4S/c1-4-11-22-17-8-7-16(13-15(17)6-10-20(22)23)21-27(24,25)19-12-14(2)5-9-18(19)26-3/h5,7-9,12-13,21H,4,6,10-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVWXOKDWSNOGIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3=C(C=CC(=C3)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methoxy-5-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.